3-({4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}methyl)-3-azatricyclo[4.2.1.0^{2,5}]nonan-4-one

• IUPAC Name: 3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-ylmethyl)-3-azatricyclo[4.2.1.02,5]nonan-4-one
• InChI: InChI=1S/C16H20N2OS/c19-16-14-10-1-2-11(7-10)15(14)18(16)9-17-5-3-13-12(8-17)4-6-20-13/h4,6,10-11,14-15H,1-3,5,7-9H2
• InChI Key: MNZFVBOSIFLIDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2N(C3=O)CN4CCC5=C(C4)C=CS5
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol

Description

Thieno[3,2-c]pyridine is a polycyclic aromatic compound containing a benzene ring linked to a pyridine ring. It has a molecular formula of C7H9NS.

Molecular Structure Analysis

The thieno[3,2-c]pyridine structure consists of a thiophene ring fused with a pyridine ring. The exact structure of the compound you mentioned would require additional information.

Chemical Reactions Analysis

The reactivity of thieno[3,2-c]pyridine structures would depend on the specific substituents attached to the ring system. Without more specific information, it’s difficult to predict the exact reactions.

Physical And Chemical Properties Analysis

Thieno[3,2-c]pyridine has a density of 1.1±0.1 g/cm3, a boiling point of 242.9±30.0 °C at 760 mmHg, and a flash point of 100.7±24.6 °C.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some thieno[3,2-c]pyridine derivatives are used as inhibitors for certain enzymes.

Safety and Hazards

The safety and hazards of a specific compound would depend on its exact structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for the specific compound.

Future Directions

The future directions for research and development involving thieno[3,2-c]pyridine structures would depend on the specific field of study. In medicinal chemistry, for example, these structures are often explored for their potential therapeutic properties.